1-(4-ethoxyphenyl)-3-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C20H23N5O2/c1-3-27-18-8-6-17(7-9-18)23-20(26)22-11-12-25-15(2)13-19(24-25)16-5-4-10-21-14-16/h4-10,13-14H,3,11-12H2,1-2H3,(H2,22,23,26)
• InChI Key: OFMUEDTXJPPAEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCCN2C(=CC(=N2)C3=CN=CC=C3)C
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

1-(4-ethoxyphenyl)-3-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known by its chemical name, EPPU, and has a molecular formula of C22H26N6O2.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has focused on synthesizing novel pyridine, naphthyridine, and other heterocyclic derivatives, highlighting the utility of urea derivatives in creating complex molecules with potential pharmacological activities. For instance, Abdelrazek et al. (2010) explored the dimerization and coupling reactions of certain malononitrile derivatives to produce hydrazo derivatives and pyrazolo[3,4-H][1,6]naphthyridine and pyrimido[4,5-H][1,6]naphthyridine derivatives, showcasing the versatility of such compounds in synthesizing new heterocyclic structures with potential biological activities (Abdelrazek et al., 2010).

Hydrogel Formation and Morphology Tuning

The study of low molecular weight hydrogelators by Lloyd and Steed (2011) shows the application of urea derivatives in forming hydrogels, with the gelation properties being tunable based on the identity of the anion. This research suggests applications in drug delivery systems and materials science, where the physical properties of gels can be precisely controlled (Lloyd & Steed, 2011).

Antimicrobial Agent Synthesis

The development of new heterocyclic compounds containing sulfonamido moieties for use as antibacterial agents was investigated by Azab et al. (2013). This research underscores the importance of urea derivatives in creating compounds with high antibacterial activities, highlighting their potential use in developing new antimicrobial therapies (Azab et al., 2013).

Anticancer Agent Development

Feng et al. (2020) designed and synthesized 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, evaluating their antiproliferative activity against various cancer cell lines. This research highlights the role of urea derivatives in the design of new anticancer agents, potentially offering new avenues for cancer treatment (Feng et al., 2020).